Cas no 142967-38-2 (3,5-Bis[3,5-bis(decyloxy)phenyl]-1,2-oxazole)

• Product name: 3,5-Bis[3,5-bis(decyloxy)phenyl]-1,2-oxazole
• CAS No: 142967-38-2
• MF: C₅₅H₉₁NO₅
• MW: 846.314757585526
• CID: 2775494
• PubChem ID: 71344541

3,5-Bis[3,5-bis(decyloxy)phenyl]-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

• 3,5-BIS[3,5-BIS(DECYLOXY)PHENYL]-1,2-OXAZOLE
• DTXSID80770951
• 3,5-Bis(3,5-bis(decyloxy)phenyl)isoxazole
• 142967-38-2
• 3,5-Bis[3,5-bis(decyloxy)phenyl]-1,2-oxazole

• Inchi： InChI=1S/C55H91NO5/c1-5-9-13-17-21-25-29-33-37-57-50-41-48(42-51(45-50)58-38-34-30-26-22-18-14-10-6-2)54-47-55(61-56-54)49-43-52(59-39-35-31-27-23-19-15-11-7-3)46-53(44-49)60-40-36-32-28-24-20-16-12-8-4/h41-47H,5-40H2,1-4H3
• InChI Key： YMWVOSDNIPOFAB-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 845.68972500Da
• Monoisotopic Mass: 845.68972500Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 61
• Rotatable Bond Count: 42
• Complexity: 876
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63Ų
• XLogP3: 21.6